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Compound of Interest

Compound Name: 1-Allyl-[1,4]diazepane

CAS No.: 229162-11-2

Cat. No.: B3021734

Get Quote

Executive Summary
1-Allyl-diazepane is a bifunctional heterocyclic building block featuring a seven-membered

diazepane ring and a reactive allyl group.[1] It serves as a strategic intermediate in the

synthesis of suvorexant (an orexin receptor antagonist) and various pyrrolo[1,2-a]

[1,4]diazepine scaffolds.[1]

Due to the presence of a secondary amine and an allyl moiety, this compound presents specific

hazards: skin/eye irritation (potential corrosivity in free base form), respiratory toxicity, and

oxidative instability.[1] This guide establishes a self-validating protocol for its safe storage,

manipulation, and disposal.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7][8]
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Property Data Notes

Chemical Name 1-Allyl-1,4-diazepane

Synonyms: 1-

Allylhomopiperazine; N-Allyl-

1,4-diazepane

CAS Number

229162-11-2 (Free

Base)2228890-93-3

(Dihydrochloride)

Verify specific salt form on

container label.[1][2][3]

Molecular Formula C₈H₁₆N₂ MW: 140.23 g/mol (Free Base)

Physical State

Colorless to pale yellow liquid

(Free Base)Off-white solid

(HCl salt)

Free base is viscous and

hygroscopic.[1]

Boiling Point
~80-85°C at 0.5 mmHg

(Predicted)

High vacuum required for

distillation.

Solubility
Miscible in DCM, MeOH,

DMSO.[1]

Partially soluble in water (high

pH increases lipophilicity).

pKa
~9.5 (Secondary amine), ~6.0

(Tertiary amine)
Acts as a strong base.

Hazard Identification & Toxicology (GHS)
While often labeled as an Irritant, the free base possesses caustic properties typical of

secondary amines.[1] Treat as Corrosive until proven otherwise.

GHS Classification
Acute Toxicity (Oral): Category 4 (H302) - Harmful if swallowed.

Skin Corrosion/Irritation: Category 2 (H315) - Causes skin irritation.[1]

Serious Eye Damage/Irritation: Category 2A (H319) - Causes serious eye irritation.[1]

STOT-SE: Category 3 (H335) - May cause respiratory irritation.[1]
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Mechanistic Toxicology
Amine Reactivity: The secondary amine at position 4 is nucleophilic and can react with skin

proteins, causing contact dermatitis or chemical burns.[1]

Allyl Toxicity: Allyl amines can be metabolized to acrolein-like intermediates, posing a risk of

lacrimation and respiratory distress if aerosolized.[1]

Safe Handling Protocols (Engineering Controls &
PPE)
Engineering Controls

Primary Barrier: All handling must occur within a certified chemical fume hood operating at a

face velocity of >100 fpm.[1]

Inert Atmosphere: The free base absorbs CO₂ from the air (forming carbamates). Handle

under Nitrogen or Argon flow.

Personal Protective Equipment (PPE)[1]
Hand Protection: Double-gloving is required.[1]

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) or Neoprene.

Rationale: Amines can permeate thin nitrile; double layers provide a breakthrough time

buffer.

Eye Protection: Chemical splash goggles. Face shield required if dispensing >100 mL.

Body Protection: Lab coat + chemically resistant apron (Tyvek®) for scale-up operations.[1]

Operational Workflow
The following diagram outlines the decision logic for safe handling and exposure response.
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Figure 1: Decision matrix for handling 1-Allyl-diazepane based on physical form and

contingency planning.

Storage & Stability
Temperature: Store at 2°C to 8°C (Refrigerated).

Environment: Store under inert gas (Argon preferred). The allyl group is susceptible to auto-

oxidation over long periods; the amine is sensitive to CO₂.[1]

Container: Amber glass with a Teflon-lined cap to prevent photochemical degradation and

leaching.[1]

Shelf Life: Re-test purity (NMR/LCMS) every 6 months. Look for yellowing (oxidation) or

formation of white crust (carbonate salt).

Synthesis & Application Context
Understanding the reactivity of 1-Allyl-diazepane aids in predicting side reactions and safety

risks.[1] It is primarily used as a nucleophile.

Key Reaction Pathways[1]
N-Alkylation/Acylation: The secondary amine (N4) attacks electrophiles (alkyl halides, acid

chlorides).[1]

Safety Note: Reactions with acid chlorides are highly exothermic; cool to 0°C before

addition.

Ring Closing Metathesis (RCM): The allyl group allows for cyclization with other alkene-

bearing pendants to form bicyclic structures.

Application Logic Diagram
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Figure 2: Synthetic utility of 1-Allyl-diazepane in drug discovery workflows.[1]

Emergency Response Protocols
Scenario Immediate Action Follow-Up

Skin Contact

Wash with lukewarm

water/soap for 15 min.[1] Do

NOT use solvents (ethanol)

which enhance absorption.

Monitor for delayed redness or

blistering (chemical burn).

Eye Contact
Flush with eyewash station for

15 min, holding eyelids open.

Seek immediate

ophthalmological evaluation.

Inhalation

Move to fresh air.[4] If

breathing is difficult, administer

oxygen (trained personnel

only).[1]

Monitor for pulmonary edema

(delayed onset possible).

Spill (<50 mL)

Evacuate area. Absorb with

sand/vermiculite. Neutralize

with dilute citric acid.

Dispose of waste as

"Hazardous Organic Basic

Waste".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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